Cas no 20914-92-5 (Ethyl 3-ethoxypropanimidate;hydrochloride)
20914-92-5 structure
Product Name:Ethyl 3-ethoxypropanimidate;hydrochloride
CAS No:20914-92-5
MF:C7H16ClNO2
MW:181.660441398621
CID:910767
PubChem ID:24199662
Update Time:2025-04-19
Ethyl 3-ethoxypropanimidate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-ethoxypropanimidate,hydrochloride
- Ethyl 3-ethoxypropanimidate
- hydrochloride
- 20914-92-5
- NSC-338575
- NSC338575
- DTXSID00639314
- SCHEMBL11604566
- Ethyl 3-ethoxypropanimidate hydrochloride
- Ethyl 3-ethoxypropanimidate--hydrogen chloride (1/1)
- Ethyl 3-ethoxypropanimidate;hydrochloride
-
- Inchi: 1S/C7H15NO2.ClH/c1-3-9-6-5-7(8)10-4-2;/h8H,3-6H2,1-2H3;1H
- InChI Key: VGRIRHYTUUHCCP-UHFFFAOYSA-N
- SMILES: Cl.O(CC)CCC(=N)OCC
Computed Properties
- Exact Mass: 145.11035
- Monoisotopic Mass: 181.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 93.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.3Ų
Experimental Properties
- PSA: 42.31
Ethyl 3-ethoxypropanimidate;hydrochloride Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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